3-ethylsulfanyl-1,5,6,7-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine

• Molecular Formula: C7H12N4S
• Molecular Weight: 184.26 g/mol
• IUPAC Name: 3-ethylsulfanyl-1,5,6,7-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine
• InChI: InChI=1S/C7H12N4S/c1-2-12-7-10-9-6-8-4-3-5-11(6)7/h2-5H2,1H3,(H,8,9)
• InChI Key: ZBBIOJRPZOILII-UHFFFAOYSA-N
• Isomeric SMILES: CCSC1=NNC2=NCCCN21

Description

3-ethylsulfanyl-1,5,6,7-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine is a heterocyclic compound that has gained attention in recent years due to its potential applications in scientific research. This compound has a unique structure that makes it a promising candidate for various biochemical and physiological studies. In

Mechanism of Action

The mechanism of action of 3-ethylsulfanyl-1,5,6,7-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine is not fully understood. However, it has been suggested that this compound acts by binding to specific receptors in the brain, leading to the modulation of neurotransmitter release. This, in turn, leads to the observed anxiolytic and sedative effects.
Biochemical and Physiological Effects:
Studies have shown that 3-ethylsulfanyl-1,5,6,7-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine has a range of biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains, suggesting its potential as an antimicrobial agent. Additionally, this compound has been shown to have anxiolytic and sedative effects in animal models, indicating its potential as a therapeutic agent for anxiety and sleep disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-ethylsulfanyl-1,5,6,7-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine in lab experiments is its relatively simple synthesis method. This makes it easy to obtain large quantities of the compound for testing. Additionally, the compound has been shown to have a range of biological activities, making it a versatile tool for various studies.
However, there are also some limitations to using this compound in lab experiments. One limitation is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results. Additionally, the compound has not been extensively studied in humans, so its safety and efficacy in humans are not well-established.

Future Directions

There are numerous future directions for the study of 3-ethylsulfanyl-1,5,6,7-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine. One potential direction is the development of new drugs based on this compound's structure and biological activities. Additionally, further studies are needed to fully understand the compound's mechanism of action and its potential therapeutic applications. Finally, research could explore the safety and efficacy of this compound in humans, paving the way for its use in clinical settings.
In conclusion, 3-ethylsulfanyl-1,5,6,7-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine is a promising compound for scientific research due to its unique structure and potential biological activities. While its mechanism of action is not fully understood, this compound has shown potential as an antimicrobial agent and a therapeutic agent for anxiety and sleep disorders. Further research is needed to fully understand its potential applications and to develop new drugs based on its structure.

Synthesis Methods

The synthesis of 3-ethylsulfanyl-1,5,6,7-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine involves the reaction of 3-ethylthio-1,2,4-triazole with cyanoacetic acid in the presence of a catalyst. The reaction yields the desired compound in good yield and purity. The synthesis method is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

3-ethylsulfanyl-1,5,6,7-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine has numerous potential applications in scientific research. It has been shown to exhibit antifungal, antibacterial, and antiviral activities, making it a promising candidate for the development of new drugs. Additionally, this compound has been found to have anxiolytic and sedative effects, which could be useful in the treatment of anxiety and sleep disorders.